Cas no 1396674-21-7 (1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea
• CAS No: 1396674-21-7
• MF: C₁₉H₂₂ClN₃O₄
• MW: 391.848683834076
• CID: 6344822
• PubChem ID: 71786823
• Update Time: 2025-05-22

1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea
• 1-(5-chloro-2-methoxyphenyl)-3-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]urea
• 1-(5-chloro-2-methoxyphenyl)-3-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)urea
• AKOS024535497
• 1-(5-chloro-2-methoxyphenyl)-3-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}urea
• F6178-6924
• VU0534622-1
• 1396674-21-7

• Inchi： 1S/C19H22ClN3O4/c1-26-17-3-2-15(20)10-16(17)22-19(25)21-11-13-4-7-23(8-5-13)18(24)14-6-9-27-12-14/h2-3,6,9-10,12-13H,4-5,7-8,11H2,1H3,(H2,21,22,25)
• InChI Key： VCDGCPLRXCQORZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NCC1CCN(C(C2=COC=C2)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 391.1298839g/mol
• Monoisotopic Mass: 391.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea

Comprehensive Overview of 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea (CAS No. 1396674-21-7)

The compound 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea, identified by its CAS No. 1396674-21-7, is a sophisticated urea derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a chloro-methoxyphenyl moiety with a furan-carbonyl piperidine segment, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, as these properties could pave the way for novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The structural attributes of 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea make it a promising candidate for modulating specific enzyme pathways or protein-protein interactions. Its urea linkage and heterocyclic components are often associated with enhanced binding affinity and selectivity, which are critical factors in the design of next-generation pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS No. 1396674-21-7 involves multi-step organic transformations, including amide coupling and urea formation reactions. The presence of the furan-3-carbonyl group introduces additional complexity, requiring optimized conditions to achieve high yields and purity. These synthetic challenges are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern medicinal chemistry.

The pharmacological potential of 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea extends to its possible role in addressing neurodegenerative diseases and inflammatory disorders. Preclinical studies have explored its effects on key biological targets, such as kinases and GPCRs, which are often implicated in disease mechanisms. This aligns with the growing focus on personalized medicine and the need for compounds with tailored activity profiles.

Another area of interest is the compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), which are crucial for determining its suitability as a drug candidate. Early-stage evaluations suggest that the piperidin-4-ylmethyl moiety may enhance blood-brain barrier permeability, a desirable trait for CNS-targeted therapies. Such findings are particularly relevant given the increasing prevalence of neurological conditions and the limited treatment options available.

In the context of green chemistry and sustainable practices, researchers are also investigating eco-friendly synthesis routes for CAS No. 1396674-21-7. The integration of catalytic methods and biodegradable reagents could reduce the environmental impact of its production, addressing concerns raised by regulatory bodies and environmental advocates.

The versatility of 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea is further highlighted by its potential applications in agricultural chemistry. While its primary focus remains in pharmaceuticals, derivatives of this compound could be explored for their pesticidal or herbicidal properties, contributing to the development of safer and more effective agrochemicals.

As the scientific community continues to unravel the complexities of CAS No. 1396674-21-7, collaboration between academia and industry will be essential. Open-access databases and computational modeling tools are playing a pivotal role in accelerating research, enabling scientists to predict the compound's behavior and optimize its design. This interdisciplinary approach is emblematic of the innovation-driven landscape of modern chemistry.

In summary, 1-(5-chloro-2-methoxyphenyl)-3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}urea represents a compelling subject of study with broad implications for drug development, molecular biology, and sustainable chemistry. Its intricate structure and multifaceted applications underscore its importance in contemporary research, making it a valuable addition to the scientific lexicon.